Methyl 7-methoxybenzofuran-4-carboxylate

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: methyl 7-methoxy-1-benzofuran-4-carboxylate
• InChI: InChI=1S/C11H10O4/c1-13-9-4-3-8(11(12)14-2)7-5-6-15-10(7)9/h3-6H,1-2H3
• InChI Key: NZYOFOUAVWYAMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)C(=O)OC)C=CO2

Description

Methyl 7-methoxybenzofuran-4-carboxylate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Methoxybenzofuran-4-carboxylic acid (0.50 g) was dissolved in methanol (10 ml), and sulfuric acid (0.6 ml) was dropwise added thereto under ice-cooling, followed by heating under reflux for one hour. Sulfuric acid (0.2 ml) was further added to the mixture followed by heating under reflux for 30 minutes. After being allowed to stand for cooling, the solvent was distilled off, and the residue was poured into a 1N aqueous solution of sodium hydroxide. The precipitate was collected by filtration and dried to give Compound IIw-a (0.53 g, 99%) as a white solid.